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This document provides detailed application notes and protocols for the multi-user setup and

operation of the PerkinElmer 2470 WIZARD² Automatic Gamma Counter. The 2470 WIZARD²

is a versatile instrument for gamma radiation analysis, offering flexibility, robustness, and

accuracy for a wide range of applications in research and drug development.[1][2] Its multi-user

capabilities and multitasking operation environment facilitate efficient sample processing in a

collaborative laboratory setting.[1][3][4]

Multi-User Setup and Laboratory Workflow
A key feature of the 2470 WIZARD² is its capacity to be used in a multi-user environment,

which is essential in a modern research laboratory.[1][4] The instrument's software, such as

WorkOut Plus™ or the optional MyAssays® Desktop Pro, provides the necessary tools for

managing multiple users, protocols, and data, including features that support 21 CFR Part 11

compliance for electronic records and signatures.

User Account Management
To ensure data integrity and security in a multi-user setting, it is crucial to establish a structured

user account management system. The software allows for the creation of distinct user roles

with varying levels of access and permissions.
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Protocol for User Account Setup:

Administrator Account: The initial setup should be performed by a designated laboratory

manager or system administrator who will hold the administrator-level account. This account

has full control over all software functions, including user management, protocol creation,

and data archiving.

Creating User Groups: It is recommended to create user groups based on research projects

or user roles (e.g., "Research Scientists," "Technicians," "Quality Control"). This simplifies

the process of assigning permissions.

Creating Individual User Accounts:

Navigate to the user management section of the software.

Create a new user account by providing a unique username and a temporary password.

Assign the user to a pre-defined user group.

Define the user's permissions, such as the ability to create or modify protocols, run

assays, export data, and access specific data sets.

User Authentication: Users will be required to log in with their unique credentials to access

the system, ensuring that all actions are tracked and auditable.

Multi-User Workflow
The following diagram illustrates a typical workflow for multiple users in a laboratory utilizing the

2470 WIZARD².
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A multi-user workflow for the 2470 WIZARD².

Instrument Specifications and Performance
The 2470 WIZARD² is available in various configurations to meet the throughput needs of

different laboratories, with models offering one, two, five, or ten detectors and sample

capacities of 550 or 1000 samples.[1][2]
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Feature Specification

Detector System
Thallium-activated sodium iodide [NaI(Tl)]

crystals

Crystal Dimensions 50 mm height x 32 mm diameter

Counting Geometry 4π counting for optimal efficiency

Radiation Shielding
Minimum 12 mm lead shielding around

detectors

Sample Capacity
550 samples (55 racks) or 1000 samples (100

racks)

Multichannel Analyzer 2048 channels, linear

Energy Range 15 - 1000 keV

Maximum Count Rate ~6 million DPM for ¹²⁵I

Radionuclide Library 45 pre-programmed nuclides

Application Protocols
The 2470 WIZARD² is ideally suited for a variety of gamma counting applications, including

Radioimmunoassay (RIA), Immunoradiometric Assay (IRMA), and cytotoxicity assays such as

the Chromium-51 release assay.[5][6]

Radioimmunoassay (RIA)
RIA is a highly sensitive in vitro assay technique used to measure the concentration of antigens

by use of antibodies.

Experimental Protocol for a Competitive RIA:

Reagent Preparation:

Prepare standards of known antigen concentrations.

Prepare a fixed concentration of radiolabeled antigen (e.g., ¹²⁵I-labeled).
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Prepare a limited concentration of a specific antibody.

Assay Procedure:

Pipette standards, controls, and unknown samples into appropriately labeled tubes.

Add the fixed amount of radiolabeled antigen to all tubes.

Add the limited amount of antibody to all tubes.

Incubate the mixture to allow for competitive binding between the labeled and unlabeled

antigen for the antibody binding sites.

Add a precipitating reagent (e.g., a second antibody) to separate the antibody-bound

antigen from the free antigen.

Centrifuge the tubes to pellet the precipitate.

Decant or aspirate the supernatant.

Gamma Counting:

Place the tubes containing the precipitate into the 2470 WIZARD² racks.

Select the appropriate protocol for ¹²⁵I counting.

Initiate the counting sequence.

Data Analysis:

The amount of radioactivity in the pellet is inversely proportional to the concentration of the

unlabeled antigen in the sample.

Generate a standard curve by plotting the counts per minute (CPM) against the known

concentrations of the standards.

Determine the concentration of the unknown samples by interpolating their CPM values on

the standard curve.
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Signaling pathway of a competitive RIA.

Immunoradiometric Assay (IRMA)
IRMA is a non-competitive immunoassay in which the analyte to be measured is "sandwiched"

between two antibodies.

Experimental Protocol for a "Sandwich" IRMA:

Reagent Preparation:

Coat tubes or beads with a capture antibody.

Prepare a radiolabeled detection antibody (e.g., ¹²⁵I-labeled).

Prepare standards of known antigen concentrations.

Assay Procedure:

Pipette standards, controls, and unknown samples into the antibody-coated tubes.

Incubate to allow the antigen to bind to the capture antibody.

Wash the tubes to remove any unbound material.
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Add the radiolabeled detection antibody.

Incubate to allow the labeled antibody to bind to the captured antigen.

Wash the tubes to remove any unbound labeled antibody.

Gamma Counting:

Place the tubes in the 2470 WIZARD² racks.

Select the appropriate protocol for ¹²⁵I counting.

Initiate the counting sequence.

Data Analysis:

The amount of radioactivity is directly proportional to the concentration of the antigen in

the sample.

Generate a standard curve by plotting CPM against the known concentrations of the

standards.

Determine the concentration of the unknown samples from the standard curve.

Chromium-51 Release Assay for Cytotoxicity
This assay is a common method to quantify the cytotoxic activity of immune cells, such as

cytotoxic T lymphocytes (CTLs) or Natural Killer (NK) cells.

Experimental Protocol for a ⁵¹Cr Release Assay:

Target Cell Labeling:

Incubate target cells with Sodium Chromate (⁵¹Cr). The ⁵¹Cr will be taken up by the cells

and bind to intracellular proteins.

Wash the labeled target cells multiple times to remove excess, unincorporated ⁵¹Cr.

Co-culture:
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Plate the labeled target cells in a 96-well plate.

Add effector cells (e.g., CTLs) at various effector-to-target (E:T) ratios.

Include control wells for:

Spontaneous release: Target cells with media only (no effector cells).

Maximum release: Target cells with a detergent (e.g., Triton X-100) to cause complete

lysis.

Incubate the plate for a defined period (e.g., 4 hours) to allow for cell-mediated lysis.

Supernatant Collection:

Centrifuge the plate to pellet the cells.

Carefully collect a portion of the supernatant from each well.

Gamma Counting:

Transfer the supernatant samples to tubes suitable for the 2470 WIZARD².

Select the protocol for ⁵¹Cr counting.

Count the samples.

Data Analysis:

Calculate the percentage of specific lysis using the following formula: % Specific Lysis =

[(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous

Release)] x 100
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Experimental workflow for a ⁵¹Cr release assay.

Quality Control and Data Management
Maintaining the quality and integrity of data is paramount in a research and drug development

setting.

Quality Control Procedures:
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Daily Performance Checks: Before running assays, perform a daily performance check using

a known radioactive source to ensure the instrument is functioning within specifications.

Background Checks: Regularly measure the background radiation to ensure it remains low

and stable.

Assay Controls: Always include appropriate positive and negative controls in each assay to

validate the results.

Data Management:

Electronic Records: The instrument's software facilitates the creation of secure, time-

stamped electronic records of all assays.

Audit Trails: When operating in a regulated environment, enable the audit trail feature to

track all actions performed on the system, including user logins, protocol modifications, and

data exports.

Data Export: Data can be exported in various formats for further analysis in external software

or for archiving in a Laboratory Information Management System (LIMS). The datalogger

function can automatically save all assay results in a text file compatible with Microsoft®

Excel®.[1]

By implementing robust multi-user protocols and adhering to standardized experimental

procedures, researchers can fully leverage the capabilities of the 2470 WIZARD² gamma

counter for high-quality, reproducible results in a collaborative scientific environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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